Cas no 318239-42-8 (ethyl (2E)-3-amino-3-[(4-methylphenyl)amino]prop-2-enoate hydrochloride)

• Product Name: ethyl (2E)-3-amino-3-[(4-methylphenyl)amino]prop-2-enoate hydrochloride
• CAS No: 318239-42-8
• CID: 4645410
• Update Time: 2025-06-07

ethyl (2E)-3-amino-3-[(4-methylphenyl)amino]prop-2-enoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-ETHOXY-3-OXO-1-(4-TOLUIDINO)-1-PROPEN-1-AMINIUM CHLORIDE
• ETHYL 3-AMINO-3-(4-TOLUIDINO)ACRYLATE HYDROCHLORIDE
• ethyl (2E)-3-amino-3-[(4-methylphenyl)amino]prop-2-enoate hydrochloride

Experimental Properties

• Melting Point: 135-137°C

ethyl (2E)-3-amino-3-[(4-methylphenyl)amino]prop-2-enoate hydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on ethyl (2E)-3-amino-3-[(4-methylphenyl)amino]prop-2-enoate hydrochloride

Ethyl (2E)-3-Amino-3-[(4-Methylphenyl)amino]prop-2-enoate Hydrochloride (CAS No. 318239-42-8): An Overview

Ethyl (2E)-3-amino-3-[(4-methylphenyl)amino]prop-2-enoate hydrochloride (CAS No. 318239-42-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl 2-(4-methylphenylamino)acrylate hydrochloride, is a derivative of acrylate and phenylamine, and it possesses unique structural and functional properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of ethyl (2E)-3-amino-3-[(4-methylphenyl)amino]prop-2-enoate hydrochloride features a conjugated double bond system, which imparts significant electronic and steric effects. The presence of the amino group and the 4-methylphenyl substituent enhances its reactivity and solubility, making it an attractive molecule for synthetic transformations and biological studies. The hydrochloride salt form ensures better stability and solubility in aqueous environments, which is crucial for its use in biological assays and pharmaceutical formulations.

Recent research has highlighted the potential of ethyl (2E)-3-amino-3-[(4-methylphenyl)amino]prop-2-enoate hydrochloride in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as arthritis and asthma. The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

In addition to its anti-inflammatory effects, ethyl (2E)-3-amino-3-[(4-methylphenyl)amino]prop-2-enoate hydrochloride has been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that this compound can modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation. These findings suggest that ethyl (2E)-3-amino-3-[(4-methylphenyl)amino]prop-2-enoate hydrochloride could be a promising lead compound for the development of novel antidepressant drugs.

The pharmacokinetic properties of ethyl (2E)-3-amino-3-[(4-methylphenyl)amino]prop-2-enoate hydrochloride have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effectiveness as a therapeutic agent. Its oral bioavailability is relatively high, and it exhibits good tissue penetration, particularly into the central nervous system (CNS). These characteristics make it a suitable candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of ethyl (2E)-3-amino-3-[(4-methylphenyl)amino]prop-2-enoate hydrochloride in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

Beyond its therapeutic applications, ethyl (2E)-3-amino-3-[(4-methylphenyl)amino]prop-2-enoate hydrochloride has also found use in chemical synthesis as a versatile building block. Its reactivity with various functional groups allows for the synthesis of complex molecules with diverse biological activities. This makes it an important intermediate in the development of new drugs and materials.

In conclusion, ethyl (2E)-3-amino-3-[(4-methylphenyl)amino]prop-2-enoate hydrochloride (CAS No. 318239-42-8) is a multifaceted compound with significant potential in both pharmaceutical research and chemical synthesis. Its unique structural features, coupled with its promising biological activities, make it a valuable asset in the ongoing efforts to develop new treatments for various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in the field of medicinal chemistry.